
ON 146040 Profile and Mechanism of Action

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: ON 146040

CAS No.: 1404231-34-0

Cat. No.: S002830

Get Quote

The table below summarizes the core biochemical properties and known targets of ON 146040.

Property Description

CAS Number 1404231-34-0 [1] [2] [3]

Chemical Formula C₂₄H₂₃N₇O₃S [1] [2] [3]

Molecular Weight 489.55 g/mol [1] [2] [3]

Primary Targets &
IC₅₀

PI3Kα: 14 nM; PI3Kδ: 20 nM; Abl1: <150 nM [2] [3]

Secondary Targets
& IC₅₀

PI3Kβ: 3 μM; PI3Kγ: 1 μM [2] [3]

Mechanism Dual inhibitor of PI3K (α/δ isoforms) and BCR-ABL, leading to downregulation of

STAT3 and STAT5 phosphorylation [1] [3]

Cellular Activity Kills hematologic tumor cells (IC₅₀ range: 150 - 1000 nM) [1] [3]
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STAT5 (Signal Transducer and Activator of Transcription 5) is a crucial protein for immune regulation and

homeostasis, playing a key role in the development, proliferation, and survival of various hematopoietic cells

like B cells, T cells, and NK cells [4]. Its activation is tightly regulated, and its hyperactivation is strongly

associated with cancers, particularly hematologic malignancies [4] [5].

The following diagram illustrates the canonical JAK-STAT5 signaling pathway and the points of intervention

for ON 146040.
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ON 146040 inhibits upstream activators of JAK-STAT5 signaling [1] [3].

Experimental Workflow for ON 146040

For researchers aiming to investigate ON 146040, here is a generalized experimental workflow covering key

biochemical and cellular assays.

1. Biochemical Assay
(In Vitro Kinase Inhibition)

2. Cell Viability Assay
(MTT/XTT)

3. Mechanism Validation
(Western Blot)

4. Functional Assays
(Apoptosis/Cell Cycle)

Click to download full resolution via product page

Key experimental stages for characterizing ON 146040 activity.

Detailed Methodologies

Biochemical Kinase Inhibition Assay

Purpose: Determine the half-maximal inhibitory concentration (IC₅₀) against target kinases

(PI3Kα, PI3Kδ, Abl1).
Protocol: Use purified kinase enzymes in a reaction buffer with ATP and a suitable substrate.

Incubate ON 146040 at various concentrations (e.g., from 1 nM to 10 μM) with the kinase
reaction mixture. Measure kinase activity (e.g., using ADP-Glo or ELISA-based phospho-

substrate detection). Plot dose-response curves to calculate IC₅₀ values [1] [3].

Cell Viability/Proliferation Assay

Purpose: Assess the cytotoxic effect and potency (IC₅₀) of ON 146040 on hematologic tumor

cell lines.
Cell Lines: Use relevant human leukemia or myeloma cell lines (e.g., K562, MV4-11).

Protocol: Seed cells in 96-well plates and treat with a serial dilution of ON 146040 (e.g., 100
nM to 10 μM) for 48-72 hours. Add a cell viability reagent like MTT or XTT. Measure the

absorbance to determine the percentage of viable cells relative to a DMSO-treated control and
calculate the IC₅₀ [1] [3].
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Mechanism Validation via Western Blot

Purpose: Confirm the downstream effects on STAT3 and STAT5 signaling.
Protocol: Treat sensitive cell lines (e.g., at their IC₅₀ concentration of ON 146040) for 6-24

hours. Lyse cells, separate proteins by SDS-PAGE, and transfer to a membrane. Probe with
specific primary antibodies against phospho-STAT5 (Tyr699), total STAT5, phospho-STAT3
(Tyr705), and total STAT3. Use GAPDH or β-actin as a loading control. Expected results show
a dose-dependent decrease in phospho-STAT5 and phospho-STAT3 levels without changes in

total protein [1] [3].

Research Context and Strategic Insights

STAT3/STAT5 Balance in Cancer Immunotherapy: Recent research highlights the critical balance

between STAT5 and STAT3 in dendritic cells (DCs) for effective anti-tumor immunity [6]. STAT5

activity promotes immunogenic DC function, whereas STAT3 acts as a key immunosuppressive factor

in the tumor microenvironment. ON 146040's ability to disrupt both STAT3 and STAT5 pathways

positions it as a candidate for modulating this balance [6].

Limitations to Consider: ON 146040 is not active against the T315I mutant of BCR-ABL, a

common resistance mutation [1] [3]. Researchers should genotype cell lines or primary samples before

use. Furthermore, much of the existing data is from hematologic malignancies; its efficacy in solid

tumors may be different.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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